2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide

• IUPAC Name: 2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide
• InChI: InChI=1S/C21H26N2O5S/c1-16(21(24)22-15-20-9-6-14-27-20)23(29(2,25)26)17-10-12-19(13-11-17)28-18-7-4-3-5-8-18/h3-5,7-8,10-13,16,20H,6,9,14-15H2,1-2H3,(H,22,24)
• InChI Key: AFRRCXZKHXCBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCCO1)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide is a synthetic organic compound known for its diverse applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its complex molecular structure, which includes a phenoxy group, a sulfonyl group, and an oxolan-2-ylmethyl group. Its unique structure contributes to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Phenoxy Aniline Intermediate: The reaction begins with the nucleophilic substitution of a halogenated benzene derivative with phenol to form the phenoxy aniline intermediate.

Introduction of the Sulfonyl Group: The phenoxy aniline intermediate is then reacted with a sulfonyl chloride derivative under basic conditions to introduce the sulfonyl group.

Formation of the Oxolan-2-ylmethyl Group: The final step involves the reaction of the sulfonylated phenoxy aniline with an oxolan-2-ylmethyl derivative under appropriate conditions to form the desired product.

Industrial Production Methods

Industrial production of 2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a thiol or sulfide.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the phenoxy or sulfonyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents such as halogenating agents, nucleophiles, and electrophiles are used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.

Scientific Research Applications

2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with cellular receptors to induce specific biological responses.

Comparison with Similar Compounds

Similar Compounds

2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)acetamide: Similar structure with an acetamide group instead of a propanamide group.

2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)butanamide: Similar structure with a butanamide group instead of a propanamide group.

Uniqueness

2-(N-methylsulfonyl-4-phenoxyanilino)-N-(oxolan-2-ylmethyl)propanamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for various applications in scientific research and industry.